Cas no 2034546-77-3 (1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea)

• Product Name: 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea
• CAS No: 2034546-77-3
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5553547
• Update Time: 2025-05-20

1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(naphthalen-1-ylmethyl)urea
• 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea

• Inchi： 1S/C23H21N3O4/c27-21-15-30-23(29)26(21)14-20(17-8-2-1-3-9-17)25-22(28)24-13-18-11-6-10-16-7-4-5-12-19(16)18/h1-12,20H,13-15H2,(H2,24,25,28)
• InChI Key： UTKYTORFYKUBEK-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)CN1C(=O)COC1=O)C(NCC1=C2C(C=CC=C2)=CC=C1)=O

Additional information on 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea

1-[2-(2,4-Dioxo-1,3-Oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea: A Comprehensive Overview

The compound 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[(naphthalen-1-yl)methyl]urea, identified by the CAS number 2034546-77-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a urea group, an oxazolidinone ring, and a naphthylmethyl substituent. The combination of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of oxazolidinone-containing compounds in the field of drug discovery. The oxazolidinone ring, a five-membered heterocyclic structure with two oxygen atoms and one nitrogen atom, is known for its stability and ability to form hydrogen bonds. In this compound, the oxazolidinone group is further substituted with a phenylethyl group, which enhances its pharmacokinetic properties. This makes the compound a promising candidate for use in pharmaceuticals, particularly in the development of new drug delivery systems.

The naphthylmethyl urea moiety in this compound adds another layer of complexity to its structure. Urea groups are commonly found in biologically active molecules due to their ability to interact with proteins and other biomolecules. The naphthyl group, derived from naphthalene, introduces aromaticity and hydrophobicity into the molecule. This combination of polar and non-polar groups allows the compound to exhibit a wide range of interactions in biological systems.

One of the most recent advancements involving this compound is its application in the development of targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for anti-cancer drugs due to its ability to enhance drug solubility and bioavailability. Studies have shown that when this compound is used as a carrier, it significantly improves the efficacy of anti-cancer agents while reducing their toxicity.

In addition to its pharmaceutical applications, this compound has also been studied for its potential use in materials science. The unique combination of functional groups in this molecule makes it an ideal candidate for use in the synthesis of advanced materials such as polymers and nanoparticles. Recent research has focused on its role as a building block for creating stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

The synthesis of 1-[2-(2,4-dioxo-1,3-Oxazolidin-3-yl)-1-phénylèthyl]-3-[ (naphthalen - 1 - yl) methyl] urea involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the oxazolidinone ring through cyclization reactions and the subsequent coupling with the phenylethyl and naphthylmethyl groups. Researchers have developed optimized synthetic routes that ensure high yields and purity levels.

One area where this compound has shown particular promise is in the field of enzymology. The oxazolidinone group has been found to act as a substrate for certain enzymes, making it useful for studying enzyme kinetics and inhibition mechanisms. Recent studies have utilized this compound to investigate the catalytic activity of various proteases and kinases.

Furthermore, this compound has been explored for its potential use in diagnostics. Its ability to bind selectively to certain biomolecules makes it a candidate for use in biosensors and diagnostic assays. Researchers have developed assays that utilize this compound's binding properties to detect specific proteins or enzymes at low concentrations.

In conclusion, 1-[2-(2,4-dioxo-Oxazolidine - 3 - yl) - 1 - phénylèthyl ] - 3 - [ (naphthalen - 1 - yl) methyl ] urea (CAS No: 2034546 - 77 - 3) is a versatile and highly functionalized molecule with applications spanning multiple disciplines. Its unique chemical structure enables it to play a significant role in drug discovery, materials science, enzymology, and diagnostics. As research continues to uncover new applications for this compound, it is expected to become an increasingly important tool in various scientific fields.